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Compound of Interest

Compound Name: Diisooctyl sebacate

Cat. No.: B1670628 Get Quote

An In-depth Technical Guide to Diisooctyl Sebacate (CAS No. 27214-90-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisooctyl sebacate (DIOS), identified by CAS number 27214-90-0, is a diester of sebacic

acid and isooctyl alcohol. It is a versatile compound with a broad range of applications

stemming from its excellent properties as a plasticizer, emollient, and solvent. This technical

guide provides a comprehensive overview of its chemical and physical properties, synthesis,

applications, and safety data, with a focus on its relevance to research and pharmaceutical

development.

Chemical and Physical Properties
Diisooctyl sebacate is a colorless to light yellow, oily liquid.[1][2] Its key physicochemical

properties are summarized in the tables below, providing essential data for its application in

various formulations.

Table 1: Identification and General Properties
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Property Value Reference(s)

CAS Number 27214-90-0 [3][4]

EC Number 248-333-2 [4]

IUPAC Name
bis(6-methylheptyl)

decanedioate
[4]

Synonyms
Decanedioic acid, diisooctyl

ester; DIOS
[1][3]

Molecular Formula C₂₆H₅₀O₄ [4]

Molecular Weight 426.68 g/mol [4]

Appearance Colorless to light yellow liquid [1][3][5]

Table 2: Quantitative Physicochemical Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://amp.chemicalbook.com/ProductChemicalPropertiesCB8505859_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/117949
https://pubchem.ncbi.nlm.nih.gov/compound/117949
https://pubchem.ncbi.nlm.nih.gov/compound/117949
http://www.thegoodscentscompany.com/data/rw1347531.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8505859_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/117949
https://pubchem.ncbi.nlm.nih.gov/compound/117949
http://www.thegoodscentscompany.com/data/rw1347531.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8505859_EN.htm
https://greenchemindustries.com/entry/232/dioctyl-sebacate-(dos)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Conditions Reference(s)

Boiling Point 225 °C at 2 mmHg [3]

428 °C (est.) at 760 mmHg [1]

Melting Point -48 °C [5]

Density 0.91 - 0.917 g/cm³ at 20°C [3][6]

Flash Point 215 °C [3]

Refractive Index 1.450 - 1.455 at 20°C [6]

Viscosity (Kinematic) 21 - 25 mm²/s at 20°C [6]

9.5 - 13.5 mm²/s at 40°C [6]

Water Solubility
Very low (slightly

soluble)
[2]

Solubility
Soluble in alcohol and

diethyl ether
[2]

Acid Value ≤ 0.1 mg KOH/g [6]

Saponification Value 260 - 265 mg KOH/g [6]

Diester Content ≥ 98% [6]

Synthesis of Diisooctyl Sebacate
The primary method for synthesizing diisooctyl sebacate is through the Fischer esterification

of sebacic acid with 2-ethylhexanol (a common isomer of isooctanol) in the presence of a

catalyst.

Experimental Protocol: Catalytic Esterification
The following protocol is a generalized procedure based on common industrial synthesis

methods.[7][8]

Materials:
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Sebacic acid

2-Ethylhexanol

Catalyst (e.g., stannous oxide[7], titanate esters, or acidic ionic liquids[9])

Inert gas (e.g., Nitrogen)

Alkaline solution (e.g., lye water) for neutralization

Activated carbon for purification

Procedure:

Reaction Setup: A four-neck flask is equipped with a thermometer, a reflux water separator,

and a mechanical stirrer.

Charging Reactants: Sebacic acid, 2-ethylhexanol, and the catalyst are added to the flask.

Inert Atmosphere: The system is purged with nitrogen gas to prevent oxidation.

Esterification: The mixture is heated to a temperature range of 200-230°C to initiate the

esterification reaction. Water produced during the reaction is continuously removed via the

reflux separator. The reaction progress is monitored until the desired acid number is

reached.[7][8]

Cooling: Once the reaction is complete, the mixture is cooled to approximately 90°C.

Neutralization and Washing: An alkaline solution is added to neutralize any remaining acidic

catalyst and unreacted sebacic acid. This is followed by water washing and separation of the

aqueous layer.[7]

Purification: The crude dioctyl sebacate is subjected to vacuum distillation to remove excess

alcohol.[7]

Decolorization: Activated carbon is added to the product for adsorption of colored impurities,

followed by filtration to yield the final purified diisooctyl sebacate.[7]
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Synthesis Workflow
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Caption: Experimental workflow for the synthesis of Diisooctyl Sebacate.

Applications
DIOS's unique properties make it a valuable component in a multitude of applications, from

industrial plastics to high-end cosmetics and potentially pharmaceuticals.

Industrial Applications
Plasticizer: DIOS is an excellent low-temperature resistant plasticizer, particularly for

polyvinyl chloride (PVC), nitrocellulose, and synthetic rubbers.[2][3][10] It imparts flexibility

and durability, making it suitable for cold-resistant wire and cable sheathing, films, and

artificial leather.[10]

Lubricants: It serves as a base oil for biomass-based lubricants and can be used in

lubricants for jet engines due to its high-temperature resistance and biodegradability.[3][10]

Applications in Pharmaceutical and Personal Care
Cosmetics: In cosmetics and personal care products, DIOS functions as a non-oily emollient

and solvent.[11] It provides a silky feel, improves spreadability in lotions and creams, and

can be used as a pigment wetter and dispersant.[12]

Drug Delivery: Its low toxicity and solvent properties suggest its use as an excipient in drug

delivery systems to enhance the solubility of active pharmaceutical ingredients (APIs).[5] It is

also used in the manufacturing of medical devices where flexibility and safety are required.

[11]

Food Contact Materials: DIOS is compliant with FDA regulations for use in food contact

materials, highlighting its safety profile for applications such as food packaging.[13]

Logical Relationship of Properties and Applications
The utility of DIOS is a direct consequence of its physical and chemical properties.
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Caption: Relationship between DIOS properties and its primary applications.

Safety and Toxicology
Diisooctyl sebacate and its close analogue, dioctyl sebacate (DOS), are characterized by very

low acute toxicity.

Table 3: Toxicological Data for Sebacate Esters
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Test Species Route Value Reference(s)

LD₅₀ (DOS) Rat Oral >4,560 mg/kg [14]

LD₅₀ (DOS) Mouse Oral >2,000 mg/kg [14]

LD₅₀ (DBS)* Rat Oral ~24,000 mg/kg [15]

Dermal Toxicity

(DOS)
Guinea Pig Dermal

LD₅₀ >10,000

mg/kg
[14]

Gene Mutation - - Not mutagenic [15]

GHS

Classification
- -

Not classified as

hazardous
[4]

*Dibutyl Sebacate (DBS), a structurally similar compound.

General Safety:

DIOS is not considered acutely toxic following single oral exposures.[14]

It is not classified as a skin or eye irritant under GHS, though direct contact should be

avoided.[4]

It is incompatible with strong oxidizing agents.[16]

Standard personal protective equipment (gloves, safety glasses) should be worn when

handling the substance.

Analytical Methods
The identification and quantification of diisooctyl sebacate are typically performed using

standard analytical techniques in organic chemistry.

Chromatography: Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the

primary method for separation and identification.[17]

Spectroscopy:
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Infrared (IR) Spectroscopy: Used to confirm the presence of characteristic functional

groups (e.g., ester C=O stretch).[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR are used for

detailed structural elucidation.[10]

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern.[10]

Conclusion
Diisooctyl sebacate (CAS 27214-90-0) is a high-performance, low-toxicity compound with

significant utility across multiple industries. For researchers and drug development

professionals, its excellent safety profile, compatibility with various polymers, and solvent

properties make it a compelling candidate for use as a plasticizer in medical devices and as an

excipient in pharmaceutical formulations to improve drug solubility and delivery. Further

research into its specific interactions with active pharmaceutical ingredients and its

performance in advanced drug delivery systems is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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